Cas no 9005-66-7 (Polysorbate 40)

• Product Name: Polysorbate 40
• CAS No: 9005-66-7
• MF: C₂₆H₅₀O₁₀
• MW: 522.669209957123
• MDL: MFCD00165345
• CID: 48200
• PubChem ID: 87560417
• Update Time: 2025-04-18

Polysorbate 40 Chemical and Physical Properties

Names and Identifiers

• Tween(R) 40
• Tween 40
• Polysorbate 40
• POE(20)sorbitanmonopalmitate
• Polyoxyethylene(20) Sorbitan Monopalmitate
• TWEEN® 40 EXTRA PURE
• Polyoxyethylene sorbitan monopalmitate
• Emulsifier T-40
• Tween? 40
• Tween-40
• Polyethylene glycol sorbitan monopalmitate
• Polyoxyethylenesorbitan monopalmitate
• Polyoxyethylene sorbitanmonopalmitate
• Polysorbate 20
• Tween 20
• Polyoxyethylene (20) sorbitan monolaurate
• POLYOXYETHYLENE SORBITAN MONOLAURATE
• Polysorbate (INN)
• 2-[2-[3,4-bis(2-hydroxyethoxy)tetrahydrofuran-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl dodecanoate
• 2-(2-(3,4-Bis(2-hydroxyethoxy)tetrahydrofuran-2-yl)-2-(2-hydroxyethoxy)ethoxy)ethyl dodecanoate
• Alkest TW 20
• Tween(R) 20
• Polysorbate 20 (NF)
• Polysorbate 60 (NF)
• Polysorbate 40 (NF)
• tween (R) 20
• Tween 60 (TN)
• Tween 20 (TN)
• Tween 40 (TN)
• POE (6) sorbi
• Nissan Nonion PT-221
• 4NR71FN0IA
• HSDB 1928
• UNII-4NR71FN0IA
• Glycosperse p-20
• UNII-STI11B5A2X
• Sorbimacrogol palmitate 300
• Crillet 2
• STI11B5A2X
• 9005-66-7
• Durfax 60
• CCRIS 701
• 2-[(2R)-2-[(2R,3R,4R)-3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl dodecanoate
• Radiasurf 7145
• Emsorb 6910
• Crill 7
• HMFKFHLTUCJZJO-OQUNMALSSA-N

• MDL： MFCD00165345
• Inchi： 1S/C26H50O10/c1-2-3-4-5-6-7-8-9-10-11-24(30)34-19-18-31-20-22(32-15-12-27)26-25(35-17-14-29)23(21-36-26)33-16-13-28/h22-23,25-29H,2-21H2,1H3/t22-,23-,25-,26-/m1/s1
• InChI Key： HMFKFHLTUCJZJO-OQUNMALSSA-N
• SMILES： O1C[C@H]([C@H]([C@H]1[C@@H](COCCOC(CCCCCCCCCCC)=O)OCCO)OCCO)OCCO

Computed Properties

• Exact Mass: 522.34
• Monoisotopic Mass: 522.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 26
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: No data available
• Density: 1.05
• Melting Point: 0.1 ºC
• Boiling Point: 797.89°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.47(lit.)
• Water Partition Coefficient: 100 g/L
• PSA: 133.14000
• LogP: 3.55880
• Sensitiveness: Sensitive to humidity

Polysorbate 40 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：WG2933000
• TSCA：Yes
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Other Chemical additives Functional Additives